Cas no 2138557-14-7 (3-(2,2-Dimethylpyrrolidin-1-yl)-4-methylcyclohexan-1-one)

• Product Name: 3-(2,2-Dimethylpyrrolidin-1-yl)-4-methylcyclohexan-1-one
• CAS No: 2138557-14-7
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 6089517
• PubChem ID: 165490649
• Update Time: 2025-07-17

3-(2,2-Dimethylpyrrolidin-1-yl)-4-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138557-14-7
• 3-(2,2-dimethylpyrrolidin-1-yl)-4-methylcyclohexan-1-one
• EN300-1158661
• 3-(2,2-Dimethylpyrrolidin-1-yl)-4-methylcyclohexan-1-one

• Inchi： 1S/C13H23NO/c1-10-5-6-11(15)9-12(10)14-8-4-7-13(14,2)3/h10,12H,4-9H2,1-3H3
• InChI Key： IKMJXQNFOKSSBF-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)C(C1)N1CCCC1(C)C

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.3Ų

Additional information on 3-(2,2-Dimethylpyrrolidin-1-yl)-4-methylcyclohexan-1-one

Professional Introduction to Compound with CAS No. 2138557-14-7 and Product Name: 3-(2,2-Dimethylpyrrolidin-1-yl)-4-methylcyclohexan-1-one

The compound with the CAS number 2138557-14-7 and the product name 3-(2,2-Dimethylpyrrolidin-1-yl)-4-methylcyclohexan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a dimethylpyrrolidinyl moiety and a methylcyclohexanone backbone suggests a multifaceted chemical profile that could be leveraged for various therapeutic purposes.

Recent research in the domain of heterocyclic compounds has highlighted the importance of pyrrolidine derivatives in the design of novel pharmacophores. The structural motif of 3-(2,2-Dimethylpyrrolidin-1-yl)-4-methylcyclohexan-1-one aligns well with this trend, as it combines the stability of a cyclohexanone ring with the bioisosteric properties of the pyrrolidine scaffold. This combination has been shown to enhance binding affinity and metabolic stability, making it an attractive candidate for further exploration.

In the context of drug discovery, the 3-(2,2-Dimethylpyrrolidin-1-yl)-4-methylcyclohexan-1-one structure offers several advantages. The dimethyl substitution on the pyrrolidine ring not only imparts steric hindrance but also influences electronic properties, which can be fine-tuned to interact with biological targets. Preliminary computational studies have suggested that this compound may exhibit favorable pharmacokinetic profiles, including improved solubility and reduced clearance rates.

The cyclohexanone moiety in the molecule is another critical feature that contributes to its potential utility. Cyclohexanone derivatives have been widely studied for their role in various biological processes, including enzyme inhibition and receptor binding. The incorporation of a methyl group at the 4-position further modulates the electronic distribution, potentially enhancing interactions with specific binding sites. This structural flexibility makes 3-(2,2-Dimethylpyrrolidin-1-yl)-4-methylcyclohexan-1-one a promising scaffold for designing targeted therapeutics.

Current research efforts are focused on exploring the pharmacological properties of this compound. In vitro assays have demonstrated preliminary activity against certain enzymatic targets, suggesting its potential as an intermediate in the synthesis of more complex drug molecules. Additionally, the compound's ability to cross cell membranes efficiently has been noted, which is crucial for achieving therapeutic efficacy.

The synthesis of 3-(2,2-Dimethylpyrrolidin-1-yl)-4-methylcyclohexan-1-one involves multi-step organic transformations that highlight its synthetic accessibility. Advanced synthetic methodologies have been employed to ensure high yields and purity, making it feasible for large-scale production. The use of chiral auxiliaries and asymmetric catalysis has allowed for the preparation of enantiomerically pure forms, which is essential for evaluating stereochemical specificity in biological assays.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. The pyrrolidine ring is known to interact with various neurotransmitter systems, making it a valuable component in designing drugs that modulate central nervous system activity. Early studies have indicated that derivatives of this structure may exhibit properties similar to known neuroactive agents, albeit with improved selectivity and reduced side effects.

Furthermore, the compound's structural features make it amenable to modifications that could enhance its therapeutic profile. By introducing additional functional groups or altering substitution patterns, researchers can fine-tune its biological activity. This adaptability is a hallmark of successful drug candidates and underscores the significance of 3-(2,2-Dimethylpyrrolidin-1-yl)-4-methylcyclohexan-1-one as a versatile pharmacological tool.

The safety profile of this compound is another area of active investigation. Toxicological studies are being conducted to assess its acute and chronic effects on living systems. Preliminary results have shown that it exhibits low toxicity at moderate doses, which bodes well for its future development as a therapeutic agent. However, comprehensive safety evaluations are necessary before it can be considered for clinical use.

In conclusion,3-(2,2-Dimethylpyrrolidin-1-yl)-4-methylcyclohexan-1-one (CAS No. 2138557-14-7) represents a compelling example of how structural innovation can lead to novel pharmaceutical candidates. Its unique combination of chemical features positions it as a promising candidate for further development in medicinal chemistry. As research progresses, we can expect more insights into its potential applications across various therapeutic domains.